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Compound of Interest

Compound Name: L662,025

Cat. No.: B1673833

Application Note: The long non-coding RNA (IncRNA) LINC00662 has emerged as a significant
regulator in various cellular processes and is increasingly implicated in the pathology of
numerous human cancers. Accurate determination of its expression levels and subcellular
localization is crucial for understanding its biological functions and exploring its potential as a
therapeutic target or biomarker. In situ hybridization (ISH) is a powerful technique that allows
for the visualization of LINC00662 RNA transcripts within the morphological context of cells and
tissues. This document provides a detailed protocol for both chromogenic (CISH) and
fluorescent (FISH) in situ hybridization to detect LINC00662, tailored for researchers, scientists,
and drug development professionals.

Quantitative Expression of LINC00662 in Human
Cancers

Accumulating evidence indicates that LINC00662 is frequently dysregulated in a variety of
malignant tumors.[1][2] The following tables summarize the reported expression patterns of
LINC00662 and its correlation with clinicopathological features in several cancer types.

Table 1: LINC00662 Expression in Various Cancer Types
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Cancer Type Expression Status Reference
Non-Small Cell Lung Cancer Upregulated [3]

Breast Cancer Upregulated [2][4]

Oral Squamous Cell

Carcinoma Upregulated [11[2]
Gastric Cancer Upregulated [3]

Prostate Cancer Upregulated [3]
Hepatocellular Carcinoma Upregulated [2]

Glioma Upregulated [1]

Table 2: Correlation of LINC00662 Expression with Clinicopathological Features

High LINC00662

Cancer Type Expression Correlates Reference
With
Non-Small Cell Lung Cancer Poor Overall Survival [3]

Breast Cancer

Advanced Tumor Stage,

2
Lymph Node Metastasis 12

Oral Squamous Cell

Carcinoma

Tumor Size, Tumor Stage,

: [1][2]
Lymph Node Metastasis

Hepatocellular Carcinoma

Poor Overall Survival,

[2]

Recurrence-Free Survival

Gallbladder Cancer

Larger Tumor Size, Lymph

[5]

Node Metastasis

LINC00662 Signaling Pathways

LINC00662 exerts its oncogenic functions by participating in several key signaling pathways,

often by acting as a competing endogenous RNA (ceRNA) or "sponge" for microRNAs.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1673833?utm_src=pdf-custom-synthesis
https://experiments.springernature.com/articles/10.1007/978-1-0716-0648-3_15
https://experiments.springernature.com/articles/10.1007/978-1-0716-0648-3_15
https://pubmed.ncbi.nlm.nih.gov/22101241/
https://pubmed.ncbi.nlm.nih.gov/22101241/
https://www.researchgate.net/publication/273779564_Fluorescence_In_Situ_Hybridization_of_Small_Non-Coding_RNAs
https://www.ucl.ac.uk/~ucbzwdr/In%20Situ%20Protocol.pdf
https://pubmed.ncbi.nlm.nih.gov/33792873/
https://pubmed.ncbi.nlm.nih.gov/33792873/
https://oligos.biosearchtech.com/support/education/stellaris-rna-fish/applications/lnc-rna-fish
https://oligos.biosearchtech.com/support/education/stellaris-rna-fish/applications/lnc-rna-fish
https://www.benchchem.com/product/b1673833#in-situ-hybridization-protocol-for-visualizing-linc00662
https://www.benchchem.com/product/b1673833#in-situ-hybridization-protocol-for-visualizing-linc00662
https://www.benchchem.com/product/b1673833#in-situ-hybridization-protocol-for-visualizing-linc00662
https://www.benchchem.com/product/b1673833#in-situ-hybridization-protocol-for-visualizing-linc00662
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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